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Compound of Interest

Compound Name:
2-Bromo-2-cyano-N,N-

dimethylacetamide

Cat. No.: B098253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the experimentally determined melting and

boiling points of 2-Bromo-2-cyano-N,N-dimethylacetamide (CAS Number: 15430-62-3). This

document is intended to serve as a comprehensive resource for laboratory professionals

requiring accurate physicochemical data for this compound.

Core Physicochemical Data
The melting and boiling points are critical parameters for the handling, purification, and

application of chemical compounds. The following table summarizes the known values for 2-
Bromo-2-cyano-N,N-dimethylacetamide.

Property Value Conditions

Melting Point 57 °C (135 °F)[1][2] Not Specified

Boiling Point 135 °C (275 °F)[1] at 0.4 kPa

Experimental Protocols
While specific experimental documentation for the determination of these exact values for 2-
Bromo-2-cyano-N,N-dimethylacetamide is not detailed in the available literature, the
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following represents standard and widely accepted methodologies for such measurements.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. This is a key indicator of purity.

Standard Protocol: Capillary Melting Point Method

Sample Preparation: A small, finely powdered sample of 2-Bromo-2-cyano-N,N-
dimethylacetamide is packed into a thin-walled capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. This device typically consists of a

heated block with a sample holder, a thermometer or temperature sensor, and a viewing lens

or camera.

Heating: The capillary tube is placed in the heating block. The temperature is raised at a

steady rate, typically 1-2 °C per minute, as the expected melting point is approached.

Observation: The sample is observed closely. The melting range is recorded from the

temperature at which the first drop of liquid appears to the temperature at which the entire

sample becomes a clear liquid. For a pure compound, this range is typically narrow (0.5-1

°C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Standard Protocol: Distillation Method (for atmospheric pressure)

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

condenser, a thermometer placed at the vapor outlet, and a receiving flask.

Sample and Heating: The sample of 2-Bromo-2-cyano-N,N-dimethylacetamide is placed in

the round-bottom flask along with boiling chips to ensure smooth boiling. The flask is then

heated gently.
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Temperature Reading: As the liquid boils, the vapor rises and surrounds the thermometer

bulb. The temperature is recorded when it becomes constant, indicating that the vapor and

liquid are in equilibrium. This constant temperature is the boiling point at the recorded

atmospheric pressure.

Standard Protocol: Vacuum Distillation (for reduced pressure)

Given that the reported boiling point is at a reduced pressure (0.4 kPa), a vacuum distillation

would be employed.

Apparatus Setup: The setup is similar to atmospheric distillation but with the addition of a

vacuum pump and a manometer to measure the pressure within the system. All glassware

connections must be airtight.

Procedure: The system is evacuated to the desired pressure (e.g., 0.4 kPa). The sample is

then heated. The temperature at which the liquid boils and the vapor condenses is recorded

as the boiling point at that specific pressure.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a typical workflow for the determination of the physical

properties of a solid organic compound like 2-Bromo-2-cyano-N,N-dimethylacetamide.
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Workflow for Physical Property Determination

Sample Preparation

Melting Point Determination Boiling Point Determination (Vacuum)

Data Reporting

Obtain pure sample of
2-Bromo-2-cyano-N,N-dimethylacetamide

Grind to a fine powder

Assemble vacuum distillation apparatusPack capillary tube

Heat in melting point apparatus

Record melting range

Tabulate results

Evacuate system to 0.4 kPa

Heat sample and record boiling temperature

Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of a solid organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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